Cas no 1804197-63-4 (Ethyl 3-bromo-2-(3-ethoxy-3-oxopropyl)phenylacetate)

Ethyl 3-bromo-2-(3-ethoxy-3-oxopropyl)phenylacetate is a brominated phenylacetate ester derivative with a functionalized propyl side chain. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. Its key structural features—the bromo substituent and the ethoxycarbonyl groups—offer versatile reactivity for further functionalization, including cross-coupling reactions and nucleophilic substitutions. The presence of multiple ester groups enhances solubility in organic solvents, facilitating downstream processing. This compound is valued for its utility in constructing complex molecular frameworks, making it a useful building block in medicinal chemistry and material science applications. Proper handling under inert conditions is recommended due to its sensitivity to hydrolysis.

Ethyl 3-bromo-2-(3-ethoxy-3-oxopropyl)phenylacetate structure

1804197-63-4 structure

Product Name:Ethyl 3-bromo-2-(3-ethoxy-3-oxopropyl)phenylacetate

CAS No:1804197-63-4

MF:C₁₅H₁₉BrO₄

MW:343.212964296341

CID:4970832

Update Time:2025-06-07

Ethyl 3-bromo-2-(3-ethoxy-3-oxopropyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-bromo-2-(3-ethoxy-3-oxopropyl)phenylacetate
- Inchi： 1S/C15H19BrO4/c1-3-19-14(17)9-8-12-11(6-5-7-13(12)16)10-15(18)20-4-2/h5-7H,3-4,8-10H2,1-2H3
- InChI Key： DOKACBSMYHLSGC-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(CC(=O)OCC)=C1CCC(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 9
Complexity: 319
XLogP3: 3.2
Topological Polar Surface Area: 52.6

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013025218-250mg	Ethyl 3-bromo-2-(3-ethoxy-3-oxopropyl)phenylacetate	1804197-63-4	97%	250mg	504.00 USD	2021-06-24
Alichem	A013025218-500mg	Ethyl 3-bromo-2-(3-ethoxy-3-oxopropyl)phenylacetate	1804197-63-4	97%	500mg	839.45 USD	2021-06-24
Alichem	A013025218-1g	Ethyl 3-bromo-2-(3-ethoxy-3-oxopropyl)phenylacetate	1804197-63-4	97%	1g	1,549.60 USD	2021-06-24